Cas no 2060812-28-2 (2-Acetamido-4-methyl-5-phenylthiophene-3-carboxylic acid)

• Product Name: 2-Acetamido-4-methyl-5-phenylthiophene-3-carboxylic acid
• CAS No: 2060812-28-2
• MF: C₁₄H₁₃NO₃S
• MW: 275.322922468185
• CID: 6148711
• PubChem ID: 110172512
• Update Time: 2025-05-19

2-Acetamido-4-methyl-5-phenylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28284554
• 2060812-28-2
• 2-acetamido-4-methyl-5-phenylthiophene-3-carboxylic acid
• 2-Acetamido-4-methyl-5-phenylthiophene-3-carboxylic acid

• Inchi： 1S/C14H13NO3S/c1-8-11(14(17)18)13(15-9(2)16)19-12(8)10-6-4-3-5-7-10/h3-7H,1-2H3,(H,15,16)(H,17,18)
• InChI Key： LRGJAKVSMADKFB-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C(C)=C1C1C=CC=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 275.06161445g/mol
• Monoisotopic Mass: 275.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 94.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on 2-Acetamido-4-methyl-5-phenylthiophene-3-carboxylic acid

2-Acetamido-4-methyl-5-phenylthiophene-3-carboxylic Acid: A Comprehensive Overview

2-Acetamido-4-methyl-5-phenylthiophene-3-carboxylic acid (CAS No. 2060812-28-2) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its thiophene ring system, which serves as a versatile platform for various functional groups. The presence of an acetamido group at position 2, a methyl group at position 4, and a phenyl group at position 5, along with a carboxylic acid moiety at position 3, makes this molecule highly versatile in terms of its chemical reactivity and potential applications.

The thiophene ring in 2-Acetamido-4-methyl-5-phenylthiophene-3-carboxylic acid is a key structural feature that contributes to its electronic properties. Thiophene, a five-membered aromatic heterocycle containing one sulfur atom, is known for its stability and ability to participate in various conjugation effects. This makes the compound suitable for applications in optoelectronics, where conjugated systems are highly valued for their ability to absorb and emit light efficiently. Recent studies have explored the use of thiophene derivatives in organic light-emitting diodes (OLEDs) and photovoltaic devices, highlighting the potential of this compound in these areas.

The acetamido group attached to the thiophene ring introduces additional functional complexity to the molecule. Acetamido groups are known for their ability to participate in hydrogen bonding, which can influence the solubility and bioavailability of compounds. This feature makes 2-Acetamido-4-methyl-5-phenylthiophene-3-carboxylic acid a promising candidate for drug delivery systems. Researchers have recently investigated the role of such groups in enhancing the pharmacokinetic properties of bioactive molecules, suggesting that this compound could play a role in the development of novel therapeutic agents.

The methyl group at position 4 and the phenyl group at position 5 further enhance the molecule's versatility. The methyl group introduces steric effects, which can influence the conformational flexibility of the compound, while the phenyl group adds aromaticity and potential sites for further functionalization. These features make 2-Acetamido-4-methyl-5-phenylthiophene-3-carboxylic acid a valuable building block for synthesizing more complex molecules with tailored properties.

The carboxylic acid moiety at position 3 is another critical functional group in this compound. Carboxylic acids are widely used in organic synthesis due to their ability to form esters, amides, and other derivatives. This makes 2-Acetamido-4-methyl-5-phenylthiophene-3-carboxylic acid highly amenable to further chemical modifications, enabling researchers to explore its potential in diverse applications such as polymer synthesis, catalysis, and sensor development.

Recent advancements in synthetic chemistry have made it possible to synthesize 2-Acetamido-4-methyl-5-phenylthiophene-3-carboxylic acid with high precision and efficiency. Researchers have developed novel synthetic routes that leverage the unique reactivity of thiophene derivatives, allowing for greater control over the product's structure and purity. These methods often involve multi-step reactions that incorporate various functional groups into the thiophene framework, demonstrating the versatility of this compound as a starting material.

In terms of applications, 2-Acetamido-4-methyl